
An In-Depth Technical Guide to (2R)-2-Hydroxy-
1-propyl Methanesulfonate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
(2R)-2-Hydroxy-1-propyl

Methanesulfonate

CAS No.: 262423-81-4

Cat. No.: B135215

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
(2R)-2-Hydroxy-1-propyl Methanesulfonate is a chiral molecule of significant interest in the

pharmaceutical industry. Its stereospecific nature makes it a valuable building block in the

synthesis of complex, enantiomerically pure active pharmaceutical ingredients (APIs). This

guide, intended for researchers, scientists, and drug development professionals, provides a

comprehensive overview of this compound, from its fundamental chemical identity to its

synthesis, analysis, and safe handling. As a Senior Application Scientist, the following sections

are structured to offer not just data, but actionable insights grounded in established scientific

principles.

Section 1: Chemical Identity and Physicochemical
Properties
1.1. CAS Number and Molecular Formula
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The unique identifier for the (R)-enantiomer of 2-Hydroxy-1-propyl Methanesulfonate is CAS

Number 262423-81-4[1]. It is crucial to distinguish this from the (S)-enantiomer, which has the

CAS Number 262423-83-6.

Molecular Formula: C₄H₁₀O₄S

Molecular Weight: 154.18 g/mol

Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8985065/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(2R)-2-Hydroxy-1-propyl Methanesulfonate

Precursors

(2R)-2-Hydroxy-1-propyl Methanesulfonate

(R)-1,2-Propanediol Mesylation

Methanesulfonyl Chloride

Mesylation

Chiral HPLC Method Development Workflow

Obtain Racemic Standard of
2-Hydroxy-1-propyl Methanesulfonate

Screen Chiral Stationary Phases (CSPs)
(e.g., polysaccharide-based, Pirkle-type)

Screen Mobile Phases
(Normal Phase and Reversed Phase)

Optimize Separation Conditions
(Mobile Phase Composition, Flow Rate, Temperature)

Validate Method (ICH Guidelines)
(Specificity, Linearity, Accuracy, Precision, LOD, LOQ)

Finalized Analytical Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthesis of chiral sulfinate esters by asymmetric condensation - PMC
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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